Cas no 2679930-60-8 (benzyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate)

• Product Name: benzyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate
• CAS No: 2679930-60-8
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• CID: 6071990
• PubChem ID: 165914629
• Update Time: 2025-06-08

benzyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679930-60-8
• EN300-7337586
• benzyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate

• Inchi： 1S/C15H20N2O3/c18-14-8-13-9-17(7-6-16(13)10-14)15(19)20-11-12-4-2-1-3-5-12/h1-5,13-14,18H,6-11H2/t13-,14+/m0/s1
• InChI Key： KZDKKPGYYDNLCC-UONOGXRCSA-N
• SMILES： O[C@H]1CN2CCN(C(=O)OCC3C=CC=CC=3)C[C@@H]2C1

Computed Properties

• Exact Mass: 276.14739250g/mol
• Monoisotopic Mass: 276.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 53Ų

Additional information on benzyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate

Exploring the Potential of Benzyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate (CAS No. 2679930-60-8) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, benzyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate (CAS No. 2679930-60-8) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its octahydropyrrolo[1,2-a]piperazine core and benzyl ester functional group, is being investigated for its potential applications in drug discovery and development. Researchers are particularly intrigued by its stereochemistry, with the (7R,8aS) configuration playing a crucial role in its biological activity.

The growing demand for novel therapeutic agents has put piperazine derivatives like this compound in the spotlight. With increasing searches for "innovative heterocyclic compounds" and "chiral building blocks for drug synthesis," this molecule aligns perfectly with current research trends. Its hydroxy group at the 7-position and carboxylate ester functionality make it a versatile intermediate for further chemical modifications, addressing the pharmaceutical industry's need for structurally diverse scaffolds.

Recent studies have focused on the compound's potential as a pharmacophore in central nervous system (CNS) drug development. This aligns with trending topics in medicinal chemistry, where researchers are actively investigating "blood-brain barrier permeable compounds" and "neuromodulatory agents." The pyrrolo[1,2-a]piperazine framework, present in this molecule, has shown promise in interacting with various neurotransmitter systems, making it a subject of numerous patent applications and preclinical studies.

From a synthetic chemistry perspective, the compound's CAS number 2679930-60-8 has become increasingly important in chemical databases and literature searches. The pharmaceutical industry's shift toward stereochemically pure compounds has made this (7R,8aS)-configured molecule particularly valuable. Synthetic organic chemists are exploring efficient routes to produce this compound with high enantiomeric excess, responding to the growing market demand for chiral pharmaceuticals.

The benzyl protecting group in this molecule offers interesting possibilities for controlled deprotection strategies, a topic frequently searched by medicinal chemists working on prodrug development. This feature, combined with the compound's hydrogen bond donor/acceptor capabilities, makes it a valuable tool in structure-activity relationship (SAR) studies. Current research trends show increasing interest in such multifunctional building blocks that can serve multiple roles in drug design.

Analytical characterization of benzyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate has revealed interesting physicochemical properties that contribute to its drug-like characteristics. The compound's logP and polar surface area values fall within ranges typically associated with good bioavailability, making it relevant to current discussions about Lipinski's rule of five and drug-likeness parameters. These aspects are particularly important given the pharmaceutical industry's focus on improving oral bioavailability of new chemical entities.

In the context of green chemistry initiatives, researchers are investigating environmentally friendly synthetic approaches to this compound. The push for sustainable pharmaceutical manufacturing has led to increased interest in catalytic methods for constructing such N-heterocycles. This aligns with broader industry trends toward reducing the environmental impact of drug production while maintaining high stereochemical purity standards.

The potential of CAS 2679930-60-8 extends beyond traditional small molecule drugs. Recent explorations in peptide mimetics and macrocyclic compounds have identified this scaffold as a valuable component. Its rigid yet functionalized structure makes it suitable for creating conformationally constrained analogs of biologically active peptides, addressing the growing need for more stable therapeutic agents.

As intellectual property landscapes evolve, this compound has appeared in several patent applications related to GPCR modulators and enzyme inhibitors. The pharmaceutical industry's continued search for novel target engagement strategies has put pyrrolopiperazine derivatives like this one at the forefront of innovative drug design. Its structural features allow for diverse interactions with biological targets while maintaining favorable ADME properties.

Looking forward, benzyl (7R,8aS)-7-hydroxy-octahydropyrrolo[1,2-a]piperazine-2-carboxylate represents an exciting opportunity in pharmaceutical research. Its combination of stereochemical complexity, functional group diversity, and drug-like properties positions it as a valuable asset in addressing current challenges in medicinal chemistry. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.